2-Methoxyquinoline-6-carboxylic acid amide

• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 2-methoxyquinoline-6-carboxamide
• InChI: InChI=1S/C11H10N2O2/c1-15-10-5-3-7-6-8(11(12)14)2-4-9(7)13-10/h2-6H,1H3,(H2,12,14)
• InChI Key: LKKOTNANHGDBLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=C1)C=C(C=C2)C(=O)N

Description

2-Methoxyquinoline-6-carboxylic acid amide is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Oxalyl chloride (10.3 cm3) was added dropwise to a stirred solution of 2-methoxyquinoline-6-carboxylic acid (12.0 g) in dichloromethane (100 cm3) and DMF (0.1 g) at 0°. The mixture was warmed to room temperature and after 2 hours volatile material was removed in vacuo. The residue was taken into dichloromethane (100 cm3), cooled to 0° and treated cautiously with aqueous ammonia solution (30 cm3 of S.G. 0.880). After 2 hours the mixture was concentrated in vacuo and the solid residue was recrystallised from isopropanol to afford 2-methoxyquinoline-6-carboxylic acid amide, m.p. 212°-214°, (7.9 g).